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Compound of Interest
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Cat. No.: B1583069

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The increasing demand for sustainable and environmentally friendly chemical processes has
driven the search for green solvent alternatives. Dibutoxymethane (DBM), also known as
butylal, has emerged as a promising candidate, offering a combination of effective solvency,
low toxicity, and favorable environmental properties. This technical guide provides a
comprehensive overview of dibutoxymethane, including its chemical and physical properties,
synthesis protocols, applications, and a comparative analysis with traditional solvents.

Introduction to Dibutoxymethane

Dibutoxymethane (CAS No. 2568-90-3) is an acetal that is gaining significant attention as a
viable green solvent.[1] It is a colorless liquid with a mild, fruity odor and is characterized by its
two butyl groups attached to a central methylene group via ether linkages.[1][2] This structure
contributes to its desirable solvent properties, allowing it to dissolve a wide range of organic
compounds.[1] Unlike many conventional solvents, dibutoxymethane is halogen-free, which is
a significant advantage in terms of environmental impact and safety.[2][3] It is considered to
have low toxicity and is biodegradable, making it a more sustainable choice for various
industrial and research applications.[1][4]

Physicochemical Properties

A clear understanding of the physicochemical properties of a solvent is crucial for its effective
application. The key properties of dibutoxymethane are summarized in the table below.
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Property Value Reference
Molecular Formula C9H2002 [5]
Molecular Weight 160.25 g/mol [5]
Appearance Colorless liquid [1]

Boiling Point 179.2-181°C [2][6][7]
Melting Point -58.1 °C [8]

Density 0.835 - 0.87 g/cm3 at 20°C [1107]

Flash Point 60 - 62 °C (Closed Cup) [71[8]

Water Solubility

222.5 - 304.9 mg/L at 20-25 °C

(Insoluble)

[elelel

Vapor Pressure

<15 -1.289 mmHg at 20-25 °C

[6]7]

Refractive Index (nD)

1.406

[2]

Dynamic Viscosity

1.056 - 1.083 mPa:-s at 20°C

[9]

logP (o/w)

2.706 - 2.77

[6]1°]

Synthesis of Dibutoxymethane

Dibutoxymethane is typically synthesized through the acid-catalyzed condensation of n-

butanol with a formaldehyde source, such as paraformaldehyde or an aqueous formaldehyde

solution.[1] Several methods have been developed to optimize the yield and purity of the final

product.

Experimental Protocol: Synthesis via Acid-Catalyzed

Condensation

This protocol describes a common laboratory-scale synthesis of dibutoxymethane.

Materials:

o Paraformaldehyde
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e n-Butanol

¢ Anhydrous ferric chloride (FeClI3) or Sulfuric acid (H2S0O4) as a catalyst[1][3]

e 10% aqueous sodium carbonate (Na2CO3) solution

e 20% hydrogen peroxide (H202) solution

e Sodium metal (for drying)

e Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus
Procedure:

¢ In a round-bottom flask, combine paraformaldehyde (0.5 mole), n-butanol (1.0 mole), and a
catalytic amount of anhydrous ferric chloride (2.0 gm) or sulfuric acid.[1][3]

e Heat the mixture to reflux and maintain for 10 hours.[3]
 After cooling, a lower layer of 3-4 ml may form; this should be discarded.[3]

e To neutralize the acid catalyst and remove ferric ions, add 50 ml of a 10% aqueous sodium
carbonate solution. The ferric chloride will precipitate as ferric hydroxide.[3]

o To remove any unreacted aldehyde, the product is washed with a mixture of 40 ml of 20%
hydrogen peroxide and 5 ml of 10% sodium carbonate solution at 45°C.[3]
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» Wash the organic layer with water.
¢ Dry the product over excess sodium metal.[3]
» Purify the dibutoxymethane by distillation. The expected yield is approximately 78%.[3]

A patented method also describes a continuous process where formaldehyde or its derivatives
are mixed with an alcohol like butanol, pre-heated, and then subjected to acid catalysis in a
reactor. The vaporized products are then rectified to yield high-purity dibutoxymethane.[1][10]
Modern industrial processes often aim to eliminate the use of co-solvents for water removal by
leveraging the heterogeneous azeotrope of butanol and water, which simplifies purification and
reduces waste.[1][11]

Synthesis Pathway Diagram

‘Washing Drying R o
(H202, H20) (Sodium metal) Distillation Pure Dibutoxymethane

Click to download full resolution via product page

Caption: Synthesis of Dibutoxymethane via Acid-Catalyzed Condensation.

Applications of Dibutoxymethane as a Green
Solvent

Dibutoxymethane's favorable properties make it a versatile solvent for a range of applications,
positioning it as a viable replacement for more hazardous traditional solvents.
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Industrial Cleaning and Degreasing

Dibutoxymethane is an effective and environmentally friendly substitute for solvents like
perchloroethylene and d-limonene in industrial cleaning and degreasing applications.[12] Its
ability to dissolve both oils and greases makes it suitable for metal cleaning and in formulated
cleaning products.[7]

Coatings, Adhesives, and Inks

As a solvent in coatings, adhesives, and inks, dibutoxymethane can replace more toxic and
volatile organic compounds (VOCSs).[7][12] Its moderate evaporation rate and good solvency
for resins and polymers make it a suitable component in these formulations.

Polymer Analysis

Dibutoxymethane has been successfully used as a solvent for the analysis of polymers, such
as low-density polyethylene (LDPE), using techniques like Gel Permeation Chromatography
(GPC).[3][13][14] It serves as a less toxic alternative to halogenated solvents like 1,2,4-
trichlorobenzene (TCB) traditionally used for these high-temperature analyses.[15]

Chemical Synthesis

In organic synthesis, dibutoxymethane can be used as a reaction medium.[12] It can also
serve as a reactant, for example, in the preparation of butoxymethyltriphenylphosphonium
iodide, a key intermediate for carbon homologation reactions.[3][13][14]

Other Applications

Dibutoxymethane also finds use in:
o Cosmetics: As a cleansing agent and solvent.[2][6]
» Fuel Additive: To reduce soot and nitrogen oxide emissions from diesel fuel.[1][2]

o Extraction: As a solvent for extracting organic compounds.[4]

Comparative Analysis with Traditional Solvents
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The "green” credentials of dibutoxymethane are best understood when compared to

traditional, often hazardous, solvents.

Dibutoxymeth

Dichlorometha

Perchloroethyl

Property Toluene
ane ne (DCM) ene (PERC)
Molecular
C9H2002 C7H8 CH2CI2 c2Cl4
Formula
Boiling Point (°C)  179.2 - 181 111 39.6 121
Flash Point (°C) 60 - 62 4 N/A N/A
High
o (Neurotoxin, High High (Probable
Toxicity Low i i )
reproductive (Carcinogen) carcinogen)
hazard)
_ ) Volatile Organic ) Persistent,
Environmental Biodegradable, Ozone-depleting
Compound ) groundwater
Impact Halogen-free potential, VOC )
(VOC) contaminant
H225 (Highly
flammable), o
H315 (Skin irrit.),
H304 (May be )
) o H317 (Allergic
fatal if H315 (Skin irrit.), ) )
o skin reaction),
swallowed), H319 (Eye irrit.), o
H226 o H319 (Eye irrit.),
H315 (Skinirrit.),  H335 (Resp.
(Flammable), o H336
GHS Hazard ) ) H336 irrit.), H351 )
H315 (Skin Irrit.), ) (Drowsiness),
Statements (Drowsiness), (Suspected of

H412 (Harmful to
aquatic life)[2][5]

H361d
(Suspected of
damaging
unborn child),
H373 (Organ

damage)

causing cancer),
H373 (Organ

damage)

H351 (Suspected
of causing
cancer), H411
(Toxic to aquatic
life)

Safety and Handling
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While dibutoxymethane is considered to have low toxicity, appropriate safety precautions
should always be taken.[1]

o GHS Classification: Dibutoxymethane is classified as a flammable liquid and vapor (H226),
causes skin irritation (H315), and is harmful to aquatic life with long-lasting effects (H412).[2]

[5]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
safety glasses.[9]

o Handling: Keep away from heat, sparks, and open flames. Use in a well-ventilated area.
o Storage: Store in a tightly closed container in a cool, well-ventilated place.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

icoloaical

Route of Exposure  Species Value Reference

Oral LD50 Rabbit 6,873 mg/kg [9]

Dermal LD50 Rat > 2,000 mg/kg [9]
Conclusion

Dibutoxymethane presents a compelling case as a green solvent alternative. Its favorable
combination of effective solvency, low toxicity, biodegradability, and a halogen-free structure
makes it a suitable replacement for many hazardous traditional solvents across a wide range of
applications. As the chemical industry continues to prioritize sustainability and safety, the
adoption of greener solvents like dibutoxymethane will be crucial in developing more
environmentally responsible processes. Further research into expanding its applications and
optimizing its production will undoubtedly solidify its role in a more sustainable chemical future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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